Cas no 885521-69-7 (4-FLUORO-3,6-(1H)INDAZOLE DICARBOXYLIC ACID)

4-FLUORO-3,6-(1H)INDAZOLE DICARBOXYLIC ACID structure
885521-69-7 structure
Product name:4-FLUORO-3,6-(1H)INDAZOLE DICARBOXYLIC ACID
CAS No:885521-69-7
MF:C9H5FN2O4
MW:224.14540553093
CID:3031135
PubChem ID:24728346

4-FLUORO-3,6-(1H)INDAZOLE DICARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 4-FLUORO-3,6-(1H)INDAZOLE DICARBOXYLIC ACID
    • 4-fluoro-1H-indazole-3,6-dicarboxylic acid
    • 885521-69-7
    • Inchi: InChI=1S/C9H5FN2O4/c10-4-1-3(8(13)14)2-5-6(4)7(9(15)16)12-11-5/h1-2H,(H,11,12)(H,13,14)(H,15,16)
    • InChI Key: JGDXJBRBTBLFCN-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 224.02333481Da
  • Monoisotopic Mass: 224.02333481Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103Ų
  • XLogP3: 1

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